N-(Cyanomethyl)-2-(2,4-difluorophenyl)-N-phenylacetamide

• IUPAC Name: N-(cyanomethyl)-2-(2,4-difluorophenyl)-N-phenylacetamide
• InChI: InChI=1S/C16H12F2N2O/c17-13-7-6-12(15(18)11-13)10-16(21)20(9-8-19)14-4-2-1-3-5-14/h1-7,11H,9-10H2
• InChI Key: JXQYMRSIBMWUJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(CC#N)C(=O)CC2=C(C=C(C=C2)F)F
• Molecular Formula: C16H12F2N2O
• Molecular Weight: 286.28 g/mol
• CAS No.: 1465368-03-9

Description

N-(Cyanomethyl)-2-(2,4-difluorophenyl)-N-phenylacetamide is a useful research compound. Its molecular formula is C16H12F2N2O and its molecular weight is 286.282. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Biological Activities

Research has demonstrated the utility of compounds related to N-(Cyanomethyl)-2-(2,4-difluorophenyl)-N-phenylacetamide in the synthesis of bioactive molecules. For instance, studies have explored the condensation of cyanothioacetamide with various substrates to yield compounds that underwent further transformations into bioactive analogues, showing activities against human leukemic and murine cells in tissue culture. These findings underscore the role of structurally similar compounds in medicinal chemistry and drug development (Su et al., 1988).

Analytical Chemistry

In analytical chemistry, derivatives similar to this compound have been synthesized for use as electrophore reagents in trace organic analysis. Such compounds have demonstrated utility in coupling with model analytes for oxidative sugar damage to DNA, highlighting their importance in analytical methodologies for detecting minute organic compounds (Lu & Giese, 2000).

Material Science

In the field of material science, research involving structurally related compounds has focused on understanding the geometry and bond-length alternation in nonlinear optical materials. The study of donor strength in push-pull molecules, which share a resemblance in structure to this compound, provides insights into the design of novel nonlinear optical chromophores, assessing the impact of donor strength and the extent of conjugation on their properties (Gainsford et al., 2008).